2,6-Dichloro-1,4-benzoquinone 2,6-Dichloro-1,4-benzoquinone 2,6-Dichloro-1,4-benzoquinone (DCBQ, 2,6-DCBQ) is a halobenzoquinone. Halobenzoquinones are disinfection byproducts (DBPs) found in drinking water. They are capable of producing reactive oxygen species and causing oxidative damage to proteins and DNA in T24 human bladder carcinoma cells. UV-induced transformation of DCBQ in drinking water has been reported. Detection of DCBQ in drinking water by liquid chromatography-ESI tandem mass spectrometry has been reported.
2,6-dichlorobenzoquinone is a member of the class of 1,4-benzoquinones that is p-benzoquinone in which the hydrogens at positions 2 and 6 have been replaced by chlorines. A highly toxic and carcinogenic disinfection by-product found in drinking water. It has a role as a carcinogenic agent and a poison. It is a member of 1,4-benzoquinones and an organochlorine compound.
Brand Name: Vulcanchem
CAS No.: 697-91-6
VCID: VC21074237
InChI: InChI=1S/C6H2Cl2O2/c7-4-1-3(9)2-5(8)6(4)10/h1-2H
SMILES: C1=C(C(=O)C(=CC1=O)Cl)Cl
Molecular Formula: C6H2Cl2O2
Molecular Weight: 176.98 g/mol

2,6-Dichloro-1,4-benzoquinone

CAS No.: 697-91-6

Cat. No.: VC21074237

Molecular Formula: C6H2Cl2O2

Molecular Weight: 176.98 g/mol

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2,6-Dichloro-1,4-benzoquinone - 697-91-6

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Description 2,6-Dichloro-1,4-benzoquinone (DCBQ, 2,6-DCBQ) is a halobenzoquinone. Halobenzoquinones are disinfection byproducts (DBPs) found in drinking water. They are capable of producing reactive oxygen species and causing oxidative damage to proteins and DNA in T24 human bladder carcinoma cells. UV-induced transformation of DCBQ in drinking water has been reported. Detection of DCBQ in drinking water by liquid chromatography-ESI tandem mass spectrometry has been reported.
2,6-dichlorobenzoquinone is a member of the class of 1,4-benzoquinones that is p-benzoquinone in which the hydrogens at positions 2 and 6 have been replaced by chlorines. A highly toxic and carcinogenic disinfection by-product found in drinking water. It has a role as a carcinogenic agent and a poison. It is a member of 1,4-benzoquinones and an organochlorine compound.
CAS No. 697-91-6
Molecular Formula C6H2Cl2O2
Molecular Weight 176.98 g/mol
IUPAC Name 2,6-dichlorocyclohexa-2,5-diene-1,4-dione
Standard InChI InChI=1S/C6H2Cl2O2/c7-4-1-3(9)2-5(8)6(4)10/h1-2H
Standard InChI Key JCARTGJGWCGSSU-UHFFFAOYSA-N
SMILES C1=C(C(=O)C(=CC1=O)Cl)Cl
Canonical SMILES C1=C(C(=O)C(=CC1=O)Cl)Cl
Melting Point 123.0 °C

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